Cas no 175655-77-3 (2-Oxiranepropanenitrile,2,3,3-trimethyl-)

• Product name: 2-Oxiranepropanenitrile,2,3,3-trimethyl-
• CAS No: 175655-77-3
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 112108
• PubChem ID: 10701897

2-Oxiranepropanenitrile,2,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranepropanenitrile,2,3,3-trimethyl-
• Oxiranepropanenitrile, 2,3,3-trimethyl- (9CI)
• 3-(2,3,3-trimethyloxiran-2-yl)propanenitrile
• 175655-77-3

• Inchi： InChI=1S/C8H13NO/c1-7(2)8(3,10-7)5-4-6-9/h4-5H2,1-3H3
• InChI Key： JDMWFGNUHQKSJX-UHFFFAOYSA-N
• SMILES： N#CCCC1(OC1(C)C)C

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 36.32